Cas no 2171365-19-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171365-19-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5779735
• PubChem ID: 165539151
• Update Time: 2025-06-09

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxy-3-methylbutanoic acid
• EN300-1512722
• 2171365-19-6
• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-4-13-22(24(31)27-16-26(2,33)14-23(29)30)28-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22,33H,3-4,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m0/s1
• InChI Key： OQVFDJKNBHIJFV-CHQVSRGASA-N
• SMILES： O(C(N[C@H](C(NCC(C)(CC(=O)O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171365-19-6)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171365-19-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique structure, featuring both hydroxy and methyl functional groups, makes it a versatile building block for designing complex peptide architectures.

The growing demand for custom peptides and bioconjugates in drug discovery has propelled the relevance of CAS No. 2171365-19-6. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize synthesis protocols. This compound's role in facilitating side-chain modifications and enhancing peptide stability aligns with current trends in targeted drug delivery and biologics development. Its compatibility with automated peptide synthesizers further underscores its utility in high-throughput settings.

From a structural perspective, the 3-hydroxy-3-methylbutanoic acid moiety in this compound introduces steric hindrance, which can influence peptide folding and conformational stability. This property is particularly valuable in developing peptide-based therapeutics for conditions like metabolic disorders and oncology. Recent studies highlight its potential in creating hydrogel-forming peptides, a hot topic in tissue engineering and regenerative medicine.

Quality control of CAS No. 2171365-19-6 is critical, as impurities may affect downstream peptide purity. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its specifications. The compound's storage conditions (typically -20°C under inert atmosphere) and solubility profile (often in DMF or DCM) are frequently searched topics among laboratory professionals.

In the context of green chemistry, efforts to optimize the synthesis of this Fmoc-protected intermediate with reduced organic solvent usage resonate with sustainability goals. Innovations in flow chemistry and catalytic methods for similar compounds are actively explored, addressing the industry's push toward environmentally friendly synthesis.

The compound's application extends to chemical biology studies, where it serves as a tool for protein labeling and activity-based probes. Its orthogonal protecting groups enable selective deprotection strategies, a feature highly sought after in multistep organic synthesis. As interest grows in precision medicine, the demand for specialized amino acid analogs like this one is expected to rise.

Regulatory compliance for 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid follows standard guidelines for research chemicals. Documentation including COA (Certificate of Analysis) and MSDS is typically available from suppliers, addressing common queries about handling precautions and regulatory status.

Future research directions may explore its incorporation into cyclic peptides or peptidomimetics, expanding its utility in addressing drug resistance challenges. The compound's chiral center also presents opportunities for developing enantioselective catalysts, a trending area in asymmetric synthesis.